Cas no 196801-10-2 (Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-)

Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)- structure
196801-10-2 structure
Product Name:Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
CAS No:196801-10-2
MF:C7H11NO
MW:125.168341875076
CID:1388444
Update Time:2024-08-16

Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
    • Inchi: 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
    • InChI Key: MFPCXQNVYPKUSM-BQBZGAKWSA-N
    • SMILES: [C@@H]1(C#N)CCCC[C@@H]1O

Computed Properties

  • Exact Mass: 125.08413

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 270.0±33.0 °C(Predicted)
  • PSA: 44.02
  • pka: 14.09±0.40(Predicted)
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